4-Ethoxy-3-(trifluoromethyl)benzonitrile
Overview
Description
“4-Ethoxy-3-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C10H8F3NO . It has a molecular weight of 215.17 g/mol . The IUPAC name for this compound is 4-ethoxy-3-(trifluoromethyl)benzonitrile .
Molecular Structure Analysis
The InChI code for “4-Ethoxy-3-(trifluoromethyl)benzonitrile” isInChI=1S/C10H8F3NO/c1-2-15-9-4-3-7 (6-14)5-8 (9)10 (11,12)13/h3-5H,2H2,1H3 . The Canonical SMILES structure is CCOC1=C (C=C (C=C1)C#N)C (F) (F)F . Physical And Chemical Properties Analysis
The compound has a topological polar surface area of 33 Ų . It has a XLogP3-AA value of 2.9, indicating its partition coefficient between octanol and water . It has a complexity of 255 . The compound has 0 hydrogen bond donors and 5 hydrogen bond acceptors . It has 2 rotatable bonds .Scientific Research Applications
Certainly! Let’s delve into the scientific research applications of 4-Ethoxy-3-(trifluoromethyl)benzonitrile . This compound, with the CAS number 1206593-22-7, has a molecular weight of 215.17 g/mol and the IUPAC name 4-ethoxy-3-(trifluoromethyl)benzonitrile . Here are six unique applications:
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Organic Syntheses (Intermediate)
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Electrolyte Additive for Lithium Ion Batteries
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Formation of Protective Films
properties
IUPAC Name |
4-ethoxy-3-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3NO/c1-2-15-9-4-3-7(6-14)5-8(9)10(11,12)13/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQHVMIHFKJWGPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-3-(trifluoromethyl)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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